2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide

• IUPAC Name: 2-(2-oxochromen-7-yl)oxyacetamide
• InChI: InChI=1S/C11H9NO4/c12-10(13)6-15-8-3-1-7-2-4-11(14)16-9(7)5-8/h1-5H,6H2,(H2,12,13)
• InChI Key: OZFYKUOQYUNFEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=O)O2)OCC(=O)N
• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol

Description

2-[(2-Oxo-2H-chromen-7-yl)oxy]acetamide is a coumarin-derived compound featuring a 7-hydroxycoumarin (2-oxo-2H-chromen-7-ol) core linked to an acetamide group via an ether bond. This scaffold is highly versatile, enabling structural modifications at the acetamide nitrogen, coumarin ring, and substituent positions (e.g., 3-, 4-, or 6-positions). The compound has been studied for diverse biological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory properties, as evidenced by its role in modulating NF-κB signaling and lipoxygenase inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide typically involves the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with an appropriate acylating agent. For instance, the reaction of 7-hydroxy-2H-chromen-2-one with acetic anhydride in the presence of a base like triethylamine can yield the desired product . The reaction is usually carried out in a solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The acetamide group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oxo derivatives, while reduction can produce hydroxyl derivatives.

Scientific Research Applications

2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound exhibits various biological activities, including antimicrobial and antioxidant properties.

Medicine: It has potential therapeutic applications due to its anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of fluorescent probes and sensors for detecting metal ions and other analytes.

Mechanism of Action

The mechanism of action of 2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to the inhibition of enzymes involved in cell proliferation and survival, such as carbonic anhydrase and microtubule polymerization . The compound’s antioxidant activity is likely due to its ability to scavenge free radicals and regulate reactive oxygen species .

Comparison with Similar Compounds

Substituents on the Acetamide Nitrogen

Variations in the acetamide nitrogen substituents significantly influence physicochemical properties and bioactivity:

Compound Name	Substituent on Acetamide Nitrogen	Yield (%)	Melting Point (°C)	Key Biological Activity	Evidence ID
2-[(2-Oxo-2H-chromen-7-yl)oxy]acetamide	-NH2 (unmodified)	-	-	Anti-inflammatory (NF-κB inhibition)
N-Phenethyl derivative (4a)	Phenethyl	80	182–183	Lipoxygenase inhibition
N-Benzyl derivative (5a)	Benzyl	67	161–162	Lipoxygenase inhibition
N-(3-Methoxybenzyl) derivative (2a)	3-Methoxybenzyl	-	-	Anti-inflammatory (TNF-α/IL-6 suppression)
N-(4-Fluorophenyl) derivative (8a)	4-Fluorophenyl	80	208–209	Lipoxygenase inhibition

Key Observations :

• Phenethyl and benzyl groups (e.g., 4a, 5a) enhance lipoxygenase inhibitory activity, possibly due to increased hydrophobicity facilitating enzyme binding .
• 3-Methoxybenzyl substitution (2a) improves anti-inflammatory activity by blocking NF-κB signaling (KD = 2.83 × 10⁻⁷ M for NF-κB p65 binding) .
• Electron-withdrawing groups (e.g., 4-fluorophenyl in 8a) may stabilize interactions with enzyme active sites, as seen in higher melting points and yields .

Substituents on the Coumarin Ring

Modifications at the coumarin ring alter electronic properties and steric effects:

Compound Name	Coumarin Substituents	Key Features	Evidence ID
2-[(2-Oxo-2H-chromen-7-yl)oxy]acetamide	No additional substituents	Baseline for comparison
4-Methyl derivative (4na)	4-Methyl	Enhanced stability (NMR-confirmed)
3-Benzyl-4-methyl derivative (4cc)	3-Benzyl, 4-methyl	Increased steric bulk; potential for selective binding
4-Trifluoromethyl derivative (4cf)	4-Trifluoromethyl	High lipophilicity; improved bioavailability
6-Chloro-4-methyl derivative	6-Chloro, 4-methyl	Halogenation for enhanced binding affinity

Key Observations :

• 4-Methyl/trifluoromethyl groups improve thermal stability and membrane permeability .
• 3-Benzyl substitution (4cc) increases molecular complexity, enabling tailored interactions in enzyme pockets .

Hybrid Derivatives with Additional Functional Groups

Compound Name	Hybrid Structure	Biological Activity	Evidence ID
Thiazole derivative (5g)	Thiazole ring + prenyl group	Antimicrobial (MIC = 2–4 μg/mL)
Naphthalen-2-ylcarbamate (4)	Naphthalene carbamate	Cholinergic modulation
Cyclopentyl/cyclohexyl derivatives	Aliphatic cyclic amines	Cannabinoid system modulation

Key Observations :

• Thiazole hybrids (e.g., 5g, 5w) exhibit potent antimicrobial activity, likely due to membrane disruption .
• Naphthalene and cycloalkyl groups enable targeting of neurological pathways (e.g., cholinergic receptors) .